2-(4-Chlorophenyl)-2-(4-nitrophenyl)acetonitrile

• CAS No.: 56577-68-5
• Molecular Formula: C14H9ClN2O2
• Molecular Weight: 272.68 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-2-(4-nitrophenyl)acetonitrile
• InChI: InChI=1S/C14H9ClN2O2/c15-12-5-1-10(2-6-12)14(9-16)11-3-7-13(8-4-11)17(18)19/h1-8,14H
• InChI Key: ITIBRNGRTMJAEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C#N)C2=CC=C(C=C2)Cl)[N+](=O)[O-]

Description

2-(4-Chlorophenyl)-2-(4-nitrophenyl)acetonitrile is a useful research compound. Its molecular formula is C14H9ClN2O2 and its molecular weight is 272.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chlorobenzylcyanide (5.909 g, 38.979 mmol, 1.1 equip) in THF (100 mL) was added potassium t-butoxide (9.941 g, 88.589 mmol, 2.5 equip) and the solution was stirred for 10 minutes. 4-Fluoronitrobenzene (5.000 g, 35.435 mmol, 1 equip) was added and the reaction mixture stirred at room temperature overnight. The resulting mixture was acidified to pH 7 with 1N HCl, ethyl acetate and water were added, and the layers were separated. The aqueous layer was extracted 1× with ethyl acetate, and the organic layers were combined, dried (Na2SO4), and concentrated. The residue was purified by MPLC using an ethyl acetate-heptane gradient to yield 2-(4-chlorophenyl)-2-(4-nitrophenyl)acetonitrile as an orange-yellow solid.